2-(1,3-Benzothiazol-2-yl)-4-[C-methyl-N-(2-methylphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[C-methyl-N-(2-methylphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
353774-34-2
VCID:
VC0442492
InChI:
InChI=1S/C20H15F3N4OS/c1-11-7-3-4-8-13(11)24-12(2)16-17(20(21,22)23)26-27(18(16)28)19-25-14-9-5-6-10-15(14)29-19/h3-10,26H,1-2H3
SMILES:
CC1=CC=CC=C1N=C(C)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula:
C20H15F3N4OS
Molecular Weight:
416.4g/mol
2-(1,3-Benzothiazol-2-yl)-4-[C-methyl-N-(2-methylphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 353774-34-2
Main Products
VCID: VC0442492
Molecular Formula: C20H15F3N4OS
Molecular Weight: 416.4g/mol
![2-(1,3-Benzothiazol-2-yl)-4-[C-methyl-N-(2-methylphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 353774-34-2](/images/no_structure.jpg)
| CAS No. | 353774-34-2 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[C-methyl-N-(2-methylphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C20H15F3N4OS |
| Molecular Weight | 416.4g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[C-methyl-N-(2-methylphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C20H15F3N4OS/c1-11-7-3-4-8-13(11)24-12(2)16-17(20(21,22)23)26-27(18(16)28)19-25-14-9-5-6-10-15(14)29-19/h3-10,26H,1-2H3 |
| Standard InChIKey | SOFRGUCIAYBQAG-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1N=C(C)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| Canonical SMILES | CC1=CC=CC=C1N=C(C)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| PubChem Compound | 1420023 |
| Last Modified | Nov 11 2021 |
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